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Compound of Interest

Compound Name: 4-lodophenylsulfur Pentafluoride

Cat. No.: B1306096

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-lodophenylsulfur pentafluoride is a versatile synthetic reagent that has garnered interest in
various fields, including medicinal chemistry and materials science.[1] Its unique combination of
a highly electronegative pentafluorosulfanyl (-SFs) group and a reactive iodine atom on an
aromatic ring makes it a valuable building block for the introduction of these functionalities into
complex molecules.[1] The -SFs group, often considered a "super-trifluoromethyl" group, can
significantly modulate the physicochemical and biological properties of parent molecules, such
as lipophilicity, metabolic stability, and electron-withdrawing character. This guide provides a
comprehensive overview of the known physicochemical properties of 4-lodophenylsulfur
pentafluoride, along with available information on its synthesis and reactivity.

Physicochemical Properties

The following tables summarize the key physicochemical properties of 4-lodophenylsulfur
pentafluoride.

Table 1: General and Physical Properties
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Property Value Source
Molecular Formula CeHaFsIS [1]
Molecular Weight 330.05 g/mol [1]

Light orange to yellow to green
Appearance [1]
powder to crystal

Melting Point 34-38°C [1]

Boiling Point 52 °C @ 0.8 mmHg [1]

~2.06 g/cm?3 (estimated based
Density on 3-lodophenylsulfur [2]

pentafluoride)

Solubility Soluble in Toluene [3]

Note: The density value is for the isomeric 3-lodophenylsulfur pentafluoride and is provided as
an estimate.[2]

Table 2: Identification and Storage

Identifier Value Source
CAS Number 286947-68-0 [1]
MDL Number MFCDO03788514 [1]
PubChem CID 2779199 [1]
Storage Conditions Storeat2 -8 °C [1]

Spectral Data

Detailed experimental spectral data such as H, 13C, and °F NMR spectra for 4-
lodophenylsulfur pentafluoride are not readily available in the public domain. While some
suppliers indicate that the structure is confirmed by NMR, specific chemical shifts and coupling
constants have not been published in the searched resources.
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For reference, the °F NMR spectrum of a pentafluorosulfanyl group typically exhibits a
characteristic AXa spin system, with the apical fluorine appearing as a quintet and the four
equatorial fluorines as a doublet.

Experimental Protocols

A detailed, step-by-step experimental protocol for the synthesis and purification of 4-
lodophenylsulfur pentafluoride is not explicitly described in the available literature. However,
a general purification method involving column chromatography has been mentioned.[4] A
generalized workflow for its synthesis and purification can be conceptualized as follows.

Generalized Synthesis and Purification Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1306096?utm_src=pdf-body
https://www.benchchem.com/product/b1306096?utm_src=pdf-body
https://www.researchgate.net/publication/237850183_19F_NMR_spectra_of_heptavalent_fluorides_and_oxide_pentafluorides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Generalized Synthesis and Purification of 4-lodophenylsulfur Pentafluoride

Synthesis

Starting Materials
(e.g., Diaryl disulfide)

Reaction with Fluorinating Agent

(e.g., AgFz, F2)

Crude Product Mixture

Purification

Purification

Column Chromatography
(Silica gel)

Solvent Evaporation

l

Pure 4-lodophenylsulfur
Pentafluoride
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Applications of 4-lodophenylsulfur Pentafluoride

4-lodophenylsulfur
Pentafluoride

Introduction of -SF5 for enhanced
biological activity and ADME properties

Development of novel pesticides
with improved efficacy

Synthesis of fluorinated polymers with
enhanced thermal and chemical resistance

Key Application Areas

Pharmaceuticals Agrochemicals Materials Science

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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